Cas no 71407-44-8 (Benzenesulfonic acid,4-(1-methylethyl)-, ion(1-))

• Product Name: Benzenesulfonic acid,4-(1-methylethyl)-, ion(1-)
• CAS No: 71407-44-8
• MF: C₉H₁₁NaO₃S
• MW: 222.236612558365
• CID: 548248
• PubChem ID: 23665765
• Update Time: 2025-04-19

Benzenesulfonic acid,4-(1-methylethyl)-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(1-methylethyl)-, ion(1-)
• p-isopropylbenzenesulfonate
• Sodium cumene sulfonate
• AKOS015891134
• Sodium 2-isopropylbenzenesulfonate
• Sodium isopropylbenzenesulfonate
• o-Cumenesulphonic acid, sodium salt
• A819420
• SCHEMBL67965
• 71407-44-8
• GIPRGFRQMWSHAK-UHFFFAOYSA-M
• TQE0L6I6W8
• Sodium cumenesulphonate
• Sodium o-cumenesulphonate
• Sodium o-cumenesulfonate
• Sodium-4-(1 methyl ethyl) benzene sulfonate
• DTXSID30872318
• o-Cumenesulfonic acid, sodium salt
• Benzenesulfonic acid, 2-(1-methylethyl)-, sodium salt (1:1)
• Q27290156
• UNII-TQE0L6I6W8
• J-524278
• Sodium 2-isopropylbenzenesulphonate
• 15763-77-6
• Sodium2-isopropylbenzenesulfonate
• NS00090146
• CS-0160232

• Inchi： 1S/C9H12O3S.Na/c1-7(2)8-5-3-4-6-9(8)13(10,11)12;/h3-7H,1-2H3,(H,10,11,12);/q;+1/p-1
• InChI Key： GIPRGFRQMWSHAK-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1C(C)C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 222.03265966g/mol
• Monoisotopic Mass: 222.03265966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų